Cas no 1804847-24-2 (Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804847-24-2
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4833142
• Update Time: 2025-05-21

Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)3-2-4(19-8(9,10)11)5(13(16)17)12-6(3)14/h2H,1H3,(H,12,14)
• InChI Key： UYXYJRWMMBOVDL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C(NC=1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.2
• Topological Polar Surface Area: 110

Additional information on Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate, identified by the CAS number 1804847-24-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and methyl ester groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate in the development of advanced materials and pharmaceuticals. Researchers have explored its role in the synthesis of novel polymers, where its trifluoromethoxy group contributes to enhanced thermal stability and mechanical properties. Additionally, the nitro group has been shown to facilitate redox reactions, making it a promising candidate for energy storage applications such as batteries and supercapacitors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield. The use of microwave-assisted synthesis has also been reported, which significantly accelerates the reaction process while maintaining high purity levels.

In terms of chemical properties, Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate exhibits strong UV absorption due to the conjugated system within the pyridine ring. This property makes it suitable for applications in optoelectronic devices, where UV absorption is critical for performance. Furthermore, its hydroxyl group allows for easy functionalization, enabling the creation of derivatives with tailored properties for specific applications.

Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits moderate antibacterial activity against certain strains of bacteria, suggesting its potential as an antimicrobial agent. However, further studies are required to fully understand its mechanism of action and toxicity profile.

The application of Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate in drug delivery systems is another area gaining attention. Its ability to form stable complexes with various drugs has been explored, offering new possibilities for targeted drug delivery and controlled release mechanisms.

In conclusion, Methyl 2-hydroxy-6-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1804847-24-) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and uses, positioning it as a key compound in future technological advancements.